Cas no 1004193-50-3 (1-(2-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole)

• Product Name: 1-(2-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole
• CAS No: 1004193-50-3
• MF: C₁₁H₈ClN₃S
• MW: 249.719319343567
• MDL: MFCD04968740
• CID: 3058489
• PubChem ID: 7017385
• Update Time: 2025-04-21

1-(2-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1-(2-Chloro-benzyl)-4-isothiocyanato-1H-pyrazole
• AKOS B017701
• ART-CHEM-BB B017701
• 1-(2-chlorophenyl)methyl-4-isothiocyanato-1H-pyrazole
• STK312992
• AKOS000307620
• 1004193-50-3
• BBL039096
• 1-[(2-chlorophenyl)methyl]-4-isothiocyanatopyrazole
• EN300-229240
• 1-[(2-chlorophenyl)methyl]-4-isothiocyanato-1H-pyrazole
• 1-(2-chlorobenzyl)-4-isothiocyanato-1H-pyrazole

• MDL： MFCD04968740
• Inchi： 1S/C11H8ClN3S/c12-11-4-2-1-3-9(11)6-15-7-10(5-14-15)13-8-16/h1-5,7H,6H2
• InChI Key： UTAURSNRCJNDDK-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1CN1C=C(C=N1)N=C=S

Computed Properties

• Exact Mass: 249.0127461Da
• Monoisotopic Mass: 249.0127461Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 280
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 62.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes